Cas no 414637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline)
414637-23-3 structure
Product Name:5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
CAS No:414637-23-3
MF:C7H4ClF3N2O3
MW:256.5665
CID:2951095
Update Time:2022-08-31
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-氯-2-硝基-4-三氟甲氧基苯胺
- DNA (human clone UI-CF-DU1-aan-i-18-0-UI EST (expressed sequence tag))
- 5-chloro-2-nitro-4-(trifluoromethoxy)aniline
- 5-Chloro-2-nitro-4-trifluoromethoxy-phenylamine
- 3-chloro-6-nitro-4-(trifluoromethoxy)aniline
- 5-chloranyl-2-nitro-4-(trifluoromethyloxy)aniline
- 2-Amino-4-chloro-5-(trifluoromethoxy)nitrobenzene
- 4-Amino-2-chloro-5-nitro-alpha,alpha,alpha-trifluoroanisole
- C7H4ClF3N2O3
- 5-CHLORO-2-NITRO-4-TRIFLUOROMETHOXYANILINE
- 2-CHLORO-4-AMINO-5-NITRO-(TRIFLUOROMETHOXY)BENZENE
- AMY14553
- CL8925
- 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
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- Inchi: 1S/C7H4ClF3N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
- InChI Key: NFVAJIPVDHPZKP-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(C(=C([H])C=1OC(F)(F)F)[N+](=O)[O-])N([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- XLogP3: 3.4
- Topological Polar Surface Area: 81.1
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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